Cas no 1343704-79-9 (1-(2,5-dimethylfuran-3-carbonyl)pyrrolidin-3-ol)

• Product Name: 1-(2,5-dimethylfuran-3-carbonyl)pyrrolidin-3-ol
• CAS No: 1343704-79-9
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• CID: 5573657
• Update Time: 2025-06-15

1-(2,5-dimethylfuran-3-carbonyl)pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• Methanone, (2,5-dimethyl-3-furanyl)(3-hydroxy-1-pyrrolidinyl)-
• 1-(2,5-Dimethylfuran-3-carbonyl)pyrrolidin-3-ol
• 1-(2,5-dimethylfuran-3-carbonyl)pyrrolidin-3-ol

• Inchi： 1S/C11H15NO3/c1-7-5-10(8(2)15-7)11(14)12-4-3-9(13)6-12/h5,9,13H,3-4,6H2,1-2H3
• InChI Key： YSPWUZRSOLTWPE-UHFFFAOYSA-N
• SMILES： C(C1C=C(C)OC=1C)(N1CCC(O)C1)=O

Experimental Properties

• Density: 1.237±0.06 g/cm3(Predicted)
• Boiling Point: 387.3±42.0 °C(Predicted)
• pka: 14.44±0.20(Predicted)

Additional information on 1-(2,5-dimethylfuran-3-carbonyl)pyrrolidin-3-ol

Introduction to 1-(2,5-dimethylfuran-3-carbonyl)pyrrolidin-3-ol (CAS No. 1343704-79-9)

1-(2,5-dimethylfuran-3-carbonyl)pyrrolidin-3-ol is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural framework and potential biological activities. This compound, identified by the CAS number 1343704-79-9, has garnered attention due to its role as a key intermediate in the synthesis of various pharmacologically active molecules. The structural motif of this compound combines a pyrrolidinone core with a 2,5-dimethylfuran moiety, which contributes to its distinctive chemical and biological properties.

The pyrrolidin-3-ol moiety in the molecular structure suggests a potential for hydrogen bonding interactions, which are crucial for the binding affinity of drug candidates to biological targets. This feature makes 1-(2,5-dimethylfuran-3-carbonyl)pyrrolidin-3-ol a valuable scaffold for designing molecules with enhanced solubility and metabolic stability. Additionally, the presence of the 2,5-dimethylfuran group introduces rigidity to the molecule, which can be beneficial in optimizing binding interactions with protein targets.

Recent advancements in computational chemistry have enabled the detailed analysis of the molecular interactions of 1-(2,5-dimethylfuran-3-carbonyl)pyrrolidin-3-ol. Molecular docking studies have revealed that this compound can interact with various enzymes and receptors, suggesting its potential as a lead compound in drug discovery. Specifically, research indicates that it may exhibit inhibitory activity against certain kinases and proteases, which are implicated in various diseases such as cancer and inflammatory disorders.

The synthesis of 1-(2,5-dimethylfuran-3-carbonyl)pyrrolidin-3-ol involves multi-step organic transformations that highlight the compound's synthetic versatility. The introduction of the 2,5-dimethylfuran-3-carbonyl group into the pyrrolidinone ring requires careful optimization of reaction conditions to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions and intramolecular cyclizations have been employed to construct the desired framework efficiently.

In terms of biological evaluation, preliminary studies have shown that derivatives of 1-(2,5-dimethylfuran-3-carbonyl)pyrrolidin-3-ol exhibit promising pharmacological effects. For instance, modifications at the pyrrolidin-3-ol position have led to compounds with enhanced binding affinity to target proteins. These findings underscore the importance of structural optimization in developing effective drug candidates.

The pharmaceutical industry has been increasingly interested in exploring novel heterocyclic compounds due to their diverse biological activities. 1-(2,5-dimethylfuran-3-carbonyl)pyrrolidin-3-ol represents a prime example of such a compound, offering a rich scaffold for further medicinal chemistry investigations. Its unique structural features make it an attractive candidate for developing new therapeutic agents targeting various diseases.

Future research directions for 1-(2,5-dimethylfuran-3-carbonyl)pyrrolidin-3-ol include exploring its pharmacokinetic properties and conducting comprehensive toxicological assessments. These studies will provide critical insights into its potential as a drug candidate and guide further development efforts. Additionally, investigating its interactions with complex biological systems will help elucidate its mechanisms of action and identify possible side effects.

The growing interest in sustainable chemistry also presents opportunities for optimizing the synthesis of 1-(2,5-dimethylfuran-3-carbonyl)pyrrolidin-3-ol using greener methodologies. Catalytic processes that minimize waste and energy consumption are being explored to enhance the environmental footprint of pharmaceutical manufacturing. Such advancements align with global efforts to promote sustainable practices in drug development.

In conclusion,1-(2,5-dimethylfuran-3-carbonyl)pyrrolidin-3-ol (CAS No. 1343704-79-9) is a versatile and promising compound with significant potential in pharmaceutical research. Its unique structure and biological activities make it an attractive scaffold for developing new drugs targeting various diseases. Continued investigation into its synthesis, pharmacology, and toxicology will further elucidate its therapeutic potential and contribute to advancements in medicinal chemistry.